Cas no 3400-31-5 ( )
structure
Product Name:
CAS No:3400-31-5
MF:C8H8ClNO
MW:169.608221054077
MDL:MFCD00032667
CID:918657
PubChem ID:347959
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-N-methylbenzamide
- NSC406902
- 3400-31-5
- MFCD00032667
- Z32016283
- 2-chloro-N-methyl-benzamide
- N-methyl-o-chlorbenzamid
- N-methyl-2-chlorobenzamide
- DTXSID00324516
- SCHEMBL883582
- Benzamide, 2-chloro-N-methyl-
- DB-093755
- AKOS008933452
- NSC-406902
-
-
- MDL： MFCD00032667
- Inchi： 1S/C8H8ClNO/c1-10-8(11)6-4-2-3-5-7(6)9/h2-5H,1H3,(H,10,11)
- InChI Key： ITXNDDPDABTCBO-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C(NC)=O
Computed Properties
- Exact Mass: 169.02954
- Monoisotopic Mass: 169.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1834206-100mg |
2-Chloro-N-Methylbenzamide |
3400-31-5 | 98% | 100mg |
￥1553.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1834206-250mg |
2-Chloro-N-Methylbenzamide |
3400-31-5 | 98% | 250mg |
￥3762.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1834206-1g |
2-Chloro-N-Methylbenzamide |
3400-31-5 | 98% | 1g |
￥10446.00 | 2024-05-18 | |
| A2B Chem LLC | AD49566-1g |
2-chloro-N-methyl-benzamide |
3400-31-5 | 98% | 1g |
$55.00 | 2024-04-20 | |
| A2B Chem LLC | AD49566-5g |
2-chloro-N-methyl-benzamide |
3400-31-5 | 98% | 5g |
$170.00 | 2024-04-20 | |
| A2B Chem LLC | AD49566-25g |
2-chloro-N-methyl-benzamide |
3400-31-5 | 98% | 25g |
$620.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y1260744-1g |
2-chloro-N-methyl-benzamide |
3400-31-5 | 98% | 1g |
$185 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1260744-5g |
2-chloro-N-methyl-benzamide |
3400-31-5 | 98% | 5g |
$370 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1260744-25g |
2-chloro-N-methyl-benzamide |
3400-31-5 | 98% | 25g |
$1130 | 2025-02-26 | |
| abcr | AB348105-1 g |
2-Chloro-N-methylbenzamide; . |
3400-31-5 | 1g |
€109.80 | 2022-08-31 |
Suppliers
Amadis Chemical Company Limited
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(CAS:3400-31-5)
Order Number:A1155911
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:30
Price ($):196.0/649.0
Email:sales@amadischem.com
Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3400-31-5)
Purity:99%/99%
Quantity:5g/25g
Price ($):196.0/649.0